Cas no 1011396-69-2 ((2,2-difluoroethyl)({4-methoxy-3-(methoxymethyl)phenylmethyl})amine)

• Product Name: (2,2-difluoroethyl)({4-methoxy-3-(methoxymethyl)phenylmethyl})amine
• CAS No: 1011396-69-2
• MF: C₁₂H₁₇F₂NO₂
• MW: 245.265690565109
• MDL: MFCD09473351
• CID: 3158719
• PubChem ID: 25247547
• Update Time: 2025-06-25

(2,2-difluoroethyl)({4-methoxy-3-(methoxymethyl)phenylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-difluoroethyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]amine
• (2,2-difluoroethyl)({4-methoxy-3-(methoxymethyl)phenylmethyl})amine
• 1011396-69-2
• CS-0241101
• EN300-231391
• (2,2-DIFLUOROETHYL)({[4-METHOXY-3-(METHOXYMETHYL)PHENYL]METHYL})AMINE
• LQB39669
• 2,2-difluoro-N-[[4-methoxy-3-(methoxymethyl)phenyl]methyl]ethanamine
• MFCD09473351
• AKOS005167739
• STK351772
• 2,2-difluoro-N-[4-methoxy-3-(methoxymethyl)benzyl]ethanamine
• 2,2-Difluoro-N-(4-methoxy-3-(methoxymethyl)benzyl)ethanamine

• MDL： MFCD09473351
• Inchi： 1S/C12H17F2NO2/c1-16-8-10-5-9(3-4-11(10)17-2)6-15-7-12(13)14/h3-5,12,15H,6-8H2,1-2H3
• InChI Key： ZKQDXYHXUUWNEI-UHFFFAOYSA-N
• SMILES： FC(CNCC1C=CC(=C(COC)C=1)OC)F

Computed Properties

• Exact Mass: 245.123
• Monoisotopic Mass: 245.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5A^2
• XLogP3: 1.8

Additional information on (2,2-difluoroethyl)({4-methoxy-3-(methoxymethyl)phenylmethyl})amine

The Compound CAS No. 1011396-69-2: (2,2-Difluoroethyl)({4-Methoxy-3-(Methoxymethyl)Phenylmethyl})Amine

The compound with CAS No. 1011396-69-2, commonly referred to as (2,2-difluoroethyl)({4-methoxy-3-(methoxymethyl)phenylmethyl})amine, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intricate molecular structure and potential applications. Recent studies have highlighted its role in drug discovery and advanced material synthesis, making it a subject of intense research interest.

Chemical Structure and Synthesis

The molecular structure of (2,2-difluoroethyl)({4-methoxy-3-(methoxymethyl)phenylmethyl})amine is characterized by a complex arrangement of functional groups. The presence of a difluoroethyl group introduces unique electronic properties, while the methoxy and methoxymethyl substituents on the aromatic ring contribute to its hydrophilic nature. The synthesis of this compound involves multi-step reactions, including nucleophilic substitution and coupling reactions, which are optimized to achieve high yields and purity. Researchers have recently developed novel synthetic pathways that enhance the efficiency of its production, making it more accessible for large-scale applications.

Chemical Properties and Reactivity

One of the most notable features of this compound is its reactivity under various chemical conditions. The difluoro group exhibits strong electron-withdrawing effects, which influence the compound's reactivity in nucleophilic and electrophilic reactions. Recent studies have demonstrated its ability to participate in palladium-catalyzed cross-coupling reactions, a finding that has significant implications for its use in constructing complex molecular frameworks. Additionally, the methoxy groups on the aromatic ring enhance its solubility in polar solvents, making it suitable for a wide range of chemical processes.

Applications in Pharmacology

The compound has shown promising potential in the field of pharmacology, particularly in drug design and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent research has focused on its role as a lead compound in the development of new therapeutic agents for conditions such as inflammation and neurodegenerative diseases. Preclinical studies have demonstrated its ability to modulate key signaling pathways, suggesting its potential as a novel drug candidate.

Applications in Materials Science

Beyond pharmacology, (2,2-difluoroethyl)({4-methoxy-3-(methoxymethyl)phenylmethyl})amine has found applications in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Recent advancements have explored its use in creating porous materials with high surface areas, which are ideal for gas storage and catalytic applications. The compound's versatility in forming such structures underscores its importance in modern materials research.

Environmental Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that (2,2-difluoroethyl)({4-methoxy-3-(methoxymethyl)phenylmethyl})amine exhibits moderate biodegradability under aerobic conditions. Its degradation products are generally non-toxic to aquatic life, which aligns with current environmental regulations. However, ongoing research is focused on optimizing its synthesis to minimize waste generation and reduce its ecological footprint.

Future Directions

The future of (2,2-difluoroethyl)({4-methoxy-3-(methoxymethyl)phenylmethyl})amine lies in expanding its applications across diverse fields. Researchers are exploring its potential as a building block for advanced materials with tailored properties. Additionally, efforts are underway to investigate its pharmacokinetic properties further, which could pave the way for its use in clinical settings. As technology advances and new methodologies emerge, this compound is expected to play an increasingly significant role in both academic research and industrial applications.

In conclusion, (2,2-difluoroethyl)({4-methoxy-3-(methoxym methyl}phenylm ethyl})amine, with CAS No. 1011396-69-2), stands out as a versatile and intriguing compound with vast potential across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques make it a valuable asset for researchers seeking innovative solutions in chemistry and beyond.